Cas no 53402-11-2 (Bicyclo[2.2.1]heptane-2-thione, 1,3,3-trimethyl-, (1R,4S)-)

• Product Name: Bicyclo[2.2.1]heptane-2-thione, 1,3,3-trimethyl-, (1R,4S)-
• CAS No: 53402-11-2
• MF: C₁₀H₁₆S
• MW: 168.299041748047
• CID: 357368
• PubChem ID: 11105765
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-2-thione, 1,3,3-trimethyl-, (1R,4S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-thione, 1,3,3-trimethyl-, (1R,4S)-
• DTXSID30455342
• 53402-11-2

• Inchi： 1S/C10H16S/c1-9(2)7-4-5-10(3,6-7)8(9)11/h7H,4-6H2,1-3H3/t7-,10+/m0/s1
• InChI Key： LZCJFUYIXHJWPV-OIBJUYFYSA-N
• SMILES： S=C1C(C)(C)[C@H]2CC[C@]1(C)C2

Computed Properties

• Exact Mass: 168.09738
• Monoisotopic Mass: 168.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids